Cas no 2167635-20-1 (2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2167635-20-1
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5990251
• PubChem ID: 165508736
• Update Time: 2025-06-08

2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro5.5undecane
• 2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro[5.5]undecane
• EN300-1279566
• 2167635-20-1

• Inchi： 1S/C12H22N2O/c1-14-8-5-12(6-9-14)13-7-4-11(15-12)10-2-3-10/h10-11,13H,2-9H2,1H3
• InChI Key： NCKDNNCKCFGFAK-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C)CC2)NCCC1C1CC1

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro5.5undecane

Exploring the Potential of 2-Cyclopropyl-9-Methyl-1-Oxa-5,9-Diazaspiro[5.5]Undecane (CAS No. 2167635-20-1) in Modern Research

The compound 2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2167635-20-1) has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique spirocyclic structure, featuring a combination of cyclopropyl and diazaspiro moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of neurological targets, given the growing demand for novel treatments in mental health and neurodegenerative diseases.

In recent years, the search for innovative small molecule therapeutics has intensified, with a focus on compounds like 2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro[5.5]undecane. Its structural complexity and spirocyclic scaffold offer advantages in terms of bioavailability and target specificity. This aligns with the current trend in pharmaceutical research, where drug-like properties and molecular diversity are prioritized to address unmet medical needs.

The compound's CAS No. 2167635-20-1 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization studies. Its potential applications extend to areas such as GPCR modulation and enzyme inhibition, which are hot topics in the context of precision medicine. As the industry shifts toward personalized therapies, the role of structurally unique molecules like this one becomes increasingly critical.

Another area of interest is the compound's synthetic accessibility. Chemists are exploring efficient routes to produce 2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro[5.5]undecane at scale, leveraging modern techniques such as flow chemistry and catalysis. This is particularly relevant given the rising demand for sustainable synthesis methods in the pharmaceutical industry.

From a bioisostere perspective, the diazaspiro core of this compound offers a versatile platform for structural modifications. Researchers are investigating its potential as a scaffold hopping tool to design analogs with improved pharmacokinetic profiles. This approach is gaining traction in the quest for next-generation therapeutics, especially in oncology and immunology.

In conclusion, 2-cyclopropyl-9-methyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2167635-20-1) represents a compelling case study in modern drug discovery. Its multifaceted applications, coupled with the industry's focus on innovative chemical entities, position it as a molecule of significant interest. As research progresses, its potential to address critical healthcare challenges will likely become even more apparent.